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Compound of Interest

Compound Name: 2-Benzofurylboronic acid

Cat. No.: B1272953

This technical guide provides a comprehensive overview of the available solubility data for 2-
Benzofurylboronic acid. Designed for researchers, scientists, and professionals in drug
development, this document compiles qualitative solubility information, quantitative data for
analogous compounds, and detailed experimental protocols for solubility determination.

Introduction to 2-Benzofurylboronic Acid

2-Benzofurylboronic acid is an organic compound featuring a benzofuran ring substituted
with a boronic acid group. Boronic acids are a class of organoboranes characterized by a
carbon-boron bond and are widely utilized in organic chemistry, particularly in Suzuki-Miyaura
cross-coupling reactions to form carbon-carbon bonds. Their ability to form reversible covalent
complexes with diols, such as sugars, also makes them valuable in the development of sensors
and therapeutics. An understanding of the solubility of 2-Benzofurylboronic acid is critical for
its application in various synthetic and biological contexts.

Solubility Data for 2-Benzofurylboronic Acid
Qualitative Solubility

Publicly available data on the quantitative solubility of 2-Benzofurylboronic acid is limited.
However, multiple sources indicate that 2-Benzofurylboronic acid is "soluble in water".[1][2][3]
The extent of this solubility (i.e., concentration at a given temperature) is not specified. It is also
known to have a melting point of 114-116 °C.[1][2][3][4]
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Quantitative Solubility of Analogous Phenylboronic
Acids

In the absence of specific quantitative data for 2-Benzofurylboronic acid, the solubility of
structurally related phenylboronic acids in various organic solvents can provide valuable
insights. The following tables summarize the mole fraction solubility of phenylboronic acid and
its isobutoxy-substituted isomers at different temperatures.[5] This data illustrates how solubility
is influenced by the solvent and the substitution pattern on the phenyl ring.

Table 1: Mole Fraction Solubility (x) of Isobutoxyphenylboronic Acid Isomers in Various Organic
Solvents[5]
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ortho- meta- para-

Solvent Temperature Isobutoxyphen Isobutoxyphen Isobutoxyphen
(K) ylboronic Acid  ylboronic Acid ylboronic Acid

(x) (x) (x)
Chloroform 293.15 0.045 0.008 0.006
303.15 0.075 0.014 0.011
313.15 0.120 0.024 0.019
323.15 0.185 0.041 0.032
3-Pentanone 293.15 0.135 0.028 0.022
303.15 0.190 0.045 0.036
313.15 0.260 0.070 0.057
323.15 0.350 0.105 0.088
Acetone 293.15 0.150 0.040 0.032
303.15 0.210 0.062 0.051
313.15 0.285 0.092 0.075
323.15 0.380 0.130 0.108
Dipropyl Ether 293.15 0.035 0.007 0.005
303.15 0.055 0.011 0.008
313.15 0.085 0.018 0.014
323.15 0.125 0.028 0.022
nMeethyICyCIOhexa 293.15 0.002 <0.001 <0.001
303.15 0.003 <0.001 <0.001
313.15 0.005 0.001 0.001
323.15 0.008 0.002 0.002
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Table 2: Mole Fraction Solubility (x) of Phenylboronic Acid in Various Organic Solvents[6]

Solvent Temperature (K) Phenylboronic Acid (x)
Chloroform 293.15 0.015
303.15 0.025

313.15 0.040

323.15 0.065

Acetone 293.15 0.120
303.15 0.170

313.15 0.235

323.15 0.320

Dipropyl Ether 293.15 0.030
303.15 0.048

313.15 0.075

323.15 0.115

Methylcyclohexane 293.15 <0.001
303.15 <0.001

313.15 0.001

323.15 0.002

Experimental Protocol for Solubility Determination

A widely used and reliable method for determining the solubility of boronic acids in organic
solvents is the dynamic or synthetic method.[5][7] This method involves the visual or
instrumental observation of the dissolution of a solid in a liquid upon controlled heating.

Principle
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A biphasic sample of the boronic acid and the chosen solvent with a precisely known
composition is prepared. The mixture is heated at a constant, slow rate while being vigorously
stirred. The temperature at which the last solid particles disappear, resulting in a clear, single-
phase solution, is recorded as the equilibrium solubility temperature for that specific
composition.[5] The disappearance of turbidity can be monitored by measuring the intensity of
a light beam passing through the sample.[7]

Apparatus and Materials

o Jacketed glass vessel

e Magnetic stirrer and stir bar

o Calibrated temperature probe

e Luminance probe or a light source and detector

e Heating/cooling circulator

e Analytical balance

e Boronic acid of interest (e.g., 2-Benzofurylboronic acid)

e High-purity solvents

Procedure

o Sample Preparation: Accurately weigh the boronic acid and the selected solvent into the
jacketed glass vessel. The composition should be known with a high degree of accuracy.[5]

o Heating and Stirring: The biphasic sample is heated at a slow, constant rate (e.g., 0.3 K/h)
while being vigorously stirred to ensure a homogenous mixture.[5]

o Turbidity Measurement: The intensity of a light beam passing through the sample is
continuously monitored. As the solid dissolves, the turbidity of the mixture decreases, and
the light transmission increases.[5]
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e Equilibrium Point Determination: The temperature at which the turbidity completely
disappears, and the light transmission reaches a maximum and plateaus, is recorded as the
solid-liquid equilibrium point for that specific mole fraction.[5]

o Data Collection: Repeat the procedure for a range of compositions to generate a solubility
curve (mole fraction vs. temperature) for the boronic acid in the specific solvent.

Visualizations
Experimental Workflow for Solubility Determination
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Caption: Experimental workflow for determining boronic acid solubility using the dynamic
method.
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Caption: Key factors that influence the solubility of boronic acids in different solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1272953#2-benzofurylboronic-acid-solubility-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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